6-Fluoro-5-methylpyrimidin-4-amine
Overview
Description
6-Fluoro-5-methylpyrimidin-4-amine is a chemical compound with the CAS Number: 18260-69-0 . It has a molecular weight of 127.12 and is a solid at room temperature .
Molecular Structure Analysis
The linear formula of this compound is C5H6FN3 . More detailed structural information might be available in databases like ChemSpider .Physical And Chemical Properties Analysis
This compound is a solid at room temperature . It should be stored in a dark place, under an inert atmosphere, at a temperature between 2-8°C .Scientific Research Applications
Pharmacogenetics and Cancer Therapy Personalization
- MTHFR Polymorphisms and Therapy Personalization : MTHFR gene polymorphisms, such as C677T and A1298C, influence the effectiveness and toxicity of antifolate and fluoropyrimidine-based therapies, including drugs like methotrexate and 5-fluorouracil. This highlights the importance of genetic testing for optimizing cancer therapy (De Mattia & Toffoli, 2009).
Advances in Fluoropyrimidine-Based Therapies
- Oral Prodrugs of 5-Fluorouracil : The development of oral prodrugs like capecitabine, UFT, and S-1 represents a significant advancement in the treatment of solid tumors, aiming to improve therapeutic outcomes and reduce toxicity. These developments underline the ongoing evolution of fluoropyrimidine therapy in clinical practice (Malet-Martino & Martino, 2002).
Emerging Sorbents for Environmental and Therapeutic Applications
- Amine-Functionalized Sorbents for PFAS Removal : The study on the use of amine-containing sorbents for the removal of persistent and toxic perfluoroalkyl and polyfluoroalkyl substances (PFAS) from water demonstrates the versatility of amine-functionalized compounds. This research may have implications for the design of new materials with potential applications in both environmental management and therapeutic drug development (Ateia et al., 2019).
Safety and Hazards
Mechanism of Action
Target of Action
Similar compounds such as fluorouracil, a pyrimidine analog, are known to target thymidylate synthase (ts) .
Mode of Action
Fluorouracil, a related compound, is known to interfere with dna synthesis by blocking the conversion of deoxyuridylic acid to thymidylic acid by thymidylate synthase .
Biochemical Pathways
Related compounds like fluorouracil are known to affect dna synthesis pathways .
Properties
IUPAC Name |
6-fluoro-5-methylpyrimidin-4-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H6FN3/c1-3-4(6)8-2-9-5(3)7/h2H,1H3,(H2,7,8,9) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PEXNNBPRBIMCKP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(N=CN=C1F)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H6FN3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70659347 |
Source
|
| Record name | 6-Fluoro-5-methylpyrimidin-4-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70659347 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
127.12 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
18260-69-0 |
Source
|
| Record name | 6-Fluoro-5-methylpyrimidin-4-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70659347 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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